Cas no 400067-02-9 (7-methyl-2-(morpholin-4-yl)quinoline-3-carbaldehyde)

• Product Name: 7-methyl-2-(morpholin-4-yl)quinoline-3-carbaldehyde
• CAS No: 400067-02-9
• MF: C₁₅H₁₆N₂O₂
• MW: 256.299743652344
• MDL: MFCD02598571
• CID: 1086481
• PubChem ID: 801883
• Update Time: 2025-08-05

7-methyl-2-(morpholin-4-yl)quinoline-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 7-Methyl-2-morpholinoquinoline-3-carbaldehyde
• 7-methyl-2-(4-morpholinyl)-3-quinolinecarbaldehyde
• 7-methyl-2-morpholin-4-ylquinoline-3-carbaldehyde
• 7-Methyl-2-morpholin-4-yl-quinoline-3-carbaldehyde
• 7-methyl-2-(morpholin-4-yl)quinoline-3-carbaldehyde
• 400067-02-9
• DTXSID20355463
• LS-07891
• DB-028843
• SR-01000247631
• SR-01000247631-1
• MFCD02598571
• AKOS000122573
• AN-465/40766433
• EN300-05164
• BP-11019
• 3-quinolinecarboxaldehyde, 7-methyl-2-(4-morpholinyl)-
• CS-0307695
• Z56893099
• ALBB-024294

• MDL： MFCD02598571
• Inchi： 1S/C15H16N2O2/c1-11-2-3-12-9-13(10-18)15(16-14(12)8-11)17-4-6-19-7-5-17/h2-3,8-10H,4-7H2,1H3
• InChI Key： CRXORMWUIJFHDE-UHFFFAOYSA-N
• SMILES： O1CCN(C2C(C=O)=CC3C=CC(C)=CC=3N=2)CC1

Computed Properties

• Exact Mass: 256.12100
• Monoisotopic Mass: 256.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 42.4Ų

Experimental Properties

• PSA: 42.43000
• LogP: 2.25730

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Aminoquinolines and derivatives

Additional information on 7-methyl-2-(morpholin-4-yl)quinoline-3-carbaldehyde

Introduction to 7-Methyl-2-(Morpholin-4-yl)quinoline-3-carbaldehyde (CAS No. 400067-02-9)

7-Methyl-2-(morpholin-4-yl)quinoline-3-carbaldehyde, with the CAS number 400067-02-9, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of quinolines, which are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties. The unique structure of 7-methyl-2-(morpholin-4-yl)quinoline-3-carbaldehyde makes it a promising candidate for various therapeutic applications.

The molecular formula of 7-methyl-2-(morpholin-4-yl)quinoline-3-carbaldehyde is C₁₆H₁₈N₂O, and its molecular weight is approximately 258.32 g/mol. The compound features a quinoline core with a methyl group at the 7-position and a morpholine substituent at the 2-position, along with an aldehyde functional group at the 3-position. This specific arrangement of functional groups imparts unique chemical and biological properties to the molecule.

In recent years, extensive research has been conducted to explore the potential therapeutic applications of 7-methyl-2-(morpholin-4-yl)quinoline-3-carbaldehyde. One of the key areas of interest is its anti-inflammatory activity. Studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, making it a potential candidate for treating inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory properties, 7-methyl-2-(morpholin-4-yl)quinoline-3-carbaldehyde has also demonstrated promising antiviral activity. Research has indicated that it can inhibit the replication of several viruses, including influenza and herpes simplex virus (HSV). This broad-spectrum antiviral activity makes it a valuable lead compound for developing new antiviral therapies.

In the realm of cancer research, 7-methyl-2-(morpholin-4-yl)quinoline-3-carbaldehyde has shown significant anticancer potential. Preclinical studies have demonstrated its ability to induce apoptosis in various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action appears to involve the inhibition of key signaling pathways that are crucial for cancer cell survival and proliferation.

The pharmacokinetic properties of 7-methyl-2-(morpholin-4-yl)quinoline-3-carbaldehyde have also been extensively studied. It has been found to exhibit good oral bioavailability and favorable pharmacokinetic profiles, which are essential for its development as a therapeutic agent. Additionally, the compound has shown low toxicity in animal models, further supporting its potential for clinical use.

To further advance the development of 7-methyl-2-(morpholin-4-yl)quinoline-3-carbaldehyde, ongoing research is focused on optimizing its chemical structure to enhance its potency and selectivity. Various derivatives and analogs are being synthesized and evaluated for improved biological activity and reduced side effects. These efforts aim to identify lead compounds that can be advanced into preclinical and clinical trials.

In conclusion, 7-methyl-2-(morpholin-4-yl)quinoline-3-carbaldehyde (CAS No. 400067-02-9) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its diverse biological activities, coupled with favorable pharmacokinetic properties, make it a promising candidate for developing new therapeutic agents for various diseases. Continued research and development will likely uncover even more applications for this intriguing molecule in the future.